Cas no 501678-20-2 (Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy-)
501678-20-2 structure
Product Name:Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy-
CAS No:501678-20-2
MF:C12H16N2O4
MW:252.266443252563
CID:365620
PubChem ID:309757
Update Time:2025-04-19
Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy-
- 5-(butylcarbamoylamino)-2-hydroxybenzoic acid
- NSC212190
- 501678-20-2
- DTXSID40309509
- NSC-212190
-
- Inchi: 1S/C12H16N2O4/c1-2-3-6-13-12(18)14-8-4-5-10(15)9(7-8)11(16)17/h4-5,7,15H,2-3,6H2,1H3,(H,16,17)(H2,13,14,18)
- InChI Key: RWKWKMQNLHLVPH-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC(=C(C(=O)O)C=1)O)NCCCC
Computed Properties
- Exact Mass: 252.11108
- Monoisotopic Mass: 252.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 98.7Ų
Experimental Properties
- PSA: 98.66
Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy- Related Literature
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1. Agricultural
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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